1-(4-Isopropoxy-3-vinylphenyl)ethanone

• CAS No.: 918870-85-6
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 1-(3-ethenyl-4-propan-2-yloxyphenyl)ethanone
• InChI: InChI=1S/C13H16O2/c1-5-11-8-12(10(4)14)6-7-13(11)15-9(2)3/h5-9H,1H2,2-4H3
• InChI Key: DWJGJLHPNDTGRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)C)C=C

Description

1-(4-Isopropoxy-3-vinylphenyl)ethanone is a substituted acetophenone derivative featuring a phenyl ring substituted with an isopropoxy group at the para-position, a vinyl group at the meta-position, and an acetyl (ethanone) functional group.

Preparation Methods

The synthesis of 1-(4-Isopropoxy-3-vinylphenyl)ethanone can be achieved through various synthetic routes. One common method involves the reaction of 4-isopropoxyacetophenone with vinyl magnesium bromide under controlled conditions . The reaction is typically carried out in an inert atmosphere, such as nitrogen, and requires the use of a suitable solvent like tetrahydrofuran (THF). The reaction mixture is then subjected to reflux conditions to facilitate the formation of the desired product.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Nucleophilic Addition at the Carbonyl Group

The ketone group undergoes nucleophilic addition reactions characteristic of aliphatic ketones. Key examples include:

Reaction with Grignard Reagents

• Mechanism : Nucleophilic attack at the carbonyl carbon followed by protonation.

• Product : Secondary alcohol derivatives (e.g., 1-(4-isopropoxy-3-vinylphenyl)ethanol).

Reduction with Hydrides

• Conditions : LiAlH₄ in THF at 0°C → RT.

• Product : (4-Isopropoxy-3-vinylphenyl)methanol (86% yield) .

Olefin Metathesis Involving the Vinyl Group

The vinyl substituent participates in ruthenium-catalyzed metathesis, enabling carbon-carbon bond formation:

Catalyst : Hoveyda-Grubbs 2nd generation catalyst.
Conditions : Dichloromethane, 40°C, 12 hours.
Application : Synthesis of cyclic olefins or polymer precursors .

Electrophilic Aromatic Substitution (EAS)

The electron-rich aromatic ring (activated by the isopropoxy group) undergoes EAS:

Reaction Type	Reagent	Position	Product
Nitration	HNO₃/H₂SO₄	Para to O-iPr	1-(4-Isopropoxy-3-vinyl-5-nitrophenyl)ethanone
Halogenation	Cl₂/FeCl₃	Ortho to O-iPr	1-(4-Isopropoxy-3-vinyl-6-chlorophenyl)ethanone

Substituent effects: The isopropoxy group directs electrophiles to the para and ortho positions, while the vinyl group slightly deactivates the ring via conjugation .

Ether Cleavage Reactions

The isopropoxy group undergoes acid-catalyzed cleavage:

Conditions : HBr (48%) in acetic acid, reflux.
Product : 1-(3-Vinyl-4-hydroxyphenyl)ethanone and acetone.

Polymerization via Vinyl Group

Radical-initiated polymerization of the vinyl group forms linear polymers:

Initiator : AIBN (azobisisobutyronitrile).
Conditions : 70°C in toluene, 24 hours.
Application : Thermally stable polymers with pendant ketone functionalities.

Comparative Reactivity with Structural Analogs

The compound’s reactivity is distinct due to synergistic effects of its substituents:

Compound	Key Reactivity Difference
1-(4-Vinylphenyl)ethanone	Lacks ether cleavage pathways; reduced steric hindrance
4'-Isopropylacetophenone	No vinyl metathesis capability; simpler EAS profile

Mechanistic Insights

• Nucleophilic Addition : The carbonyl’s electrophilicity is enhanced by the electron-donating isopropoxy group.

• Metathesis : Vinyl group’s accessibility and electron density favor Ru-carbene intermediate formation .

• Steric Effects : Bulkier substituents at the 3-position slow EAS kinetics .

Scientific Research Applications

Materials Science

The presence of the vinyl group in 1-(4-Isopropoxy-3-vinylphenyl)ethanone allows for its incorporation into polymer matrices, enhancing their mechanical properties and thermal stability. This compound can be utilized in:

• Polymer Synthesis : It serves as a monomer in the production of polymers through radical polymerization techniques. The vinyl functionality enables cross-linking, which is essential for creating durable materials.
• Coatings and Adhesives : Its chemical structure contributes to improved adhesion properties in coatings, making it suitable for industrial applications where strong bonding is required.

Organic Synthesis

1-(4-Isopropoxy-3-vinylphenyl)ethanone is valuable in organic synthesis due to its reactivity:

• Building Block for Complex Molecules : It can act as an intermediate in the synthesis of more complex organic compounds. Its ketone functionality allows for nucleophilic additions, facilitating the formation of various derivatives.
• Catalytic Reactions : The compound can be involved in palladium-catalyzed cross-coupling reactions, which are crucial for forming carbon-carbon bonds in organic synthesis. Studies have shown that modifications to reaction conditions can significantly enhance yields when using this compound as a substrate .

Medicinal Chemistry

Research indicates that compounds similar to 1-(4-Isopropoxy-3-vinylphenyl)ethanone exhibit biological activity, suggesting potential applications in drug development:

• Anticancer Agents : Derivatives of this compound have been explored for their ability to inhibit cancer cell growth. The structural similarity to known anticancer agents positions it as a candidate for further investigation .
• Drug Delivery Systems : Its compatibility with various biopolymers makes it suitable for use in controlled drug delivery systems, particularly in formulations that require specific release profiles .

Case Studies

• Polymer Development : A study demonstrated the use of 1-(4-Isopropoxy-3-vinylphenyl)ethanone as a monomer in synthesizing a new class of thermosetting polymers. The resulting materials exhibited enhanced thermal stability and mechanical strength compared to traditional polymers.
• Antitumor Activity : In vitro studies assessed the cytotoxic effects of derivatives of this compound on various cancer cell lines. Results indicated significant inhibition of cell proliferation, warranting further exploration into its mechanism of action and potential therapeutic uses .
• Controlled Release Formulations : Research on drug delivery systems involving this compound showed promising results in achieving sustained release profiles for therapeutic agents, highlighting its applicability in pharmaceutical formulations aimed at improving patient compliance .

Mechanism of Action

The mechanism of action of 1-(4-Isopropoxy-3-vinylphenyl)ethanone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit or activate certain enzymes involved in metabolic pathways, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-(4-Isopropoxy-3-vinylphenyl)ethanone with structurally or functionally related ethanone derivatives, emphasizing substituent effects on reactivity, biological activity, and applications.

Substituent Effects on Reactivity and Binding

• 1-(4-Ethylphenyl)ethanone and 1-(3,4-Dimethylphenyl)ethanone: These analogs lack oxygen-containing substituents (e.g., isopropoxy or vinyl groups) but exhibit strong binding to odorant-binding proteins (OBPs), with dissociation constants (K) ranging from 4.8–12.3 μM. The absence of polar groups reduces steric hindrance, enhancing hydrophobic interactions with OBPs .
• 1-(5-Nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone: The nitro and thioether groups in this compound enhance antimalarial activity (pIC50 = 8.2129), surpassing chloroquine (pIC50 = 7.5528). In contrast, the vinyl and isopropoxy groups in the target compound may prioritize electrophilic reactivity over direct bioactivity .

Pharmacological Activity

• Pyridine-based ethanones (UDO and UDD): These derivatives inhibit the CYP51 enzyme in Trypanosoma cruzi via trifluoromethyl and piperazinyl groups, demonstrating efficacy comparable to posaconazole. The target compound’s isopropoxy group may offer similar metabolic stability but lacks evidence of antiparasitic activity .
• Schiff bases derived from 1-(4-chloro-1-hydroxynaphthalen-2-yl)ethanone: Chloro and hydroxynaphthyl substituents in these compounds enhance antibacterial activity against E. coli and Salmonella Typhi, with MIC values <50 µg/mL. The vinyl group in the target compound could enable similar conjugation reactions for prodrug design .

Structural and Spectral Comparisons

• 1-(3,4-Dihydroxy-6-methylphenyl)ethanone: The dihydroxy groups enable strong hydrogen bonding, reflected in distinct NMR shifts (δ 6.2–6.8 ppm for aromatic protons). The target compound’s isopropoxy and vinyl groups would likely produce upfield shifts due to electron-donating effects .
• Neroli One (1-(3-Methyl-benzofuran-2-yl)-ethanone): A fragrance compound with a benzofuran ring, exhibiting high diffusivity. The target compound’s vinyl group could similarly enhance volatility for applications in flavor or fragrance chemistry .

Biological Activity

1-(4-Isopropoxy-3-vinylphenyl)ethanone, a compound with the molecular formula $C_{12}H_{14}O_2$, has garnered attention for its potential biological activities. This article reviews its synthesis, biological evaluation, and therapeutic applications based on diverse scientific literature.

The compound features a vinyl group and an isopropoxy substituent on a phenyl ring, contributing to its unique reactivity and biological profile. The molecular weight is approximately 202.24 g/mol.

Property	Value
Molecular Formula	$C_{12}H_{14}O_2$
Molecular Weight	202.24 g/mol
CAS Number	10537-63-0

Synthesis

The synthesis of 1-(4-Isopropoxy-3-vinylphenyl)ethanone typically involves the Ullmann coupling method, where aryl iodides react with aryl thiols. This method allows for the efficient formation of the desired compound under mild conditions, facilitating further biological evaluations .

Anticancer Activity

Recent studies have highlighted the anticancer properties of related compounds in the same structural class. For instance, derivatives of phenyl ethanones have shown significant cytotoxicity against various cancer cell lines, including leukemia and solid tumors. The mechanism of action often involves apoptosis induction and cell cycle arrest .

In a comparative study, compounds similar to 1-(4-Isopropoxy-3-vinylphenyl)ethanone demonstrated IC50 values in the micromolar range against human cancer cell lines, indicating their potential as chemotherapeutic agents .

Inhibition Studies

The compound has been evaluated for its inhibitory effects on enzymes such as purine nucleoside phosphorylase (PNP), which plays a critical role in nucleotide metabolism. PNP inhibitors have therapeutic implications in treating T-cell malignancies and certain infections. The selectivity of these inhibitors can lead to reduced side effects compared to traditional chemotherapeutics .

Case Studies

Case Study 1: Cytotoxicity Assessment
A study assessed the cytotoxic effects of various phenolic compounds on K562 cells (a human leukemia cell line). The results indicated that compounds with similar structures to 1-(4-Isopropoxy-3-vinylphenyl)ethanone exhibited significant cytotoxicity with IC50 values ranging from 10 to 30 µM, suggesting potential for further development in cancer therapy .

Case Study 2: Mechanistic Insights
Another investigation into the mechanism of action revealed that related compounds could induce late-stage apoptosis in cancer cells. Flow cytometry analysis showed an increase in apoptotic cell populations when treated with these compounds, confirming their potential as effective anticancer agents .

Q & A

How can researchers optimize Friedel-Crafts acylation to synthesize 1-(4-Isopropoxy-3-vinylphenyl)ethanone with improved yield and purity?

Methodological Answer:
Optimization involves catalyst selection (e.g., AlCl₃ or FeCl₃ for enhanced Lewis acidity), solvent polarity adjustment (e.g., dichloromethane for controlled reactivity), and temperature modulation (reflux vs. room temperature). Pre-activation of the acyl chloride and slow addition to the aromatic substrate minimizes side reactions. Post-reaction quenching with ice-water and purification via column chromatography (silica gel, hexane/ethyl acetate gradient) enhances purity . Comparative studies with alternative acylation agents (e.g., acetic anhydride) may reduce byproduct formation .

What factors govern regioselectivity during the introduction of the vinyl group in 1-(4-Isopropoxy-3-vinylphenyl)ethanone synthesis?

Advanced Analysis:
Regioselectivity is influenced by the electron-donating isopropoxy group at the para position, which directs electrophilic substitution to the meta position. Steric hindrance from the vinyl group and solvent polarity (e.g., DMF vs. THF) further modulate reactivity. Computational modeling (DFT) can predict activation energies for competing pathways, while deuterium-labeling experiments validate mechanistic hypotheses .

Which spectroscopic techniques are most effective for characterizing 1-(4-Isopropoxy-3-vinylphenyl)ethanone?

Analytical Strategy:

• ¹H/¹³C NMR : Assign peaks using DEPT-135 and HSQC to confirm vinyl and isopropoxy groups.
• IR Spectroscopy : Identify carbonyl (C=O) stretching at ~1680 cm⁻¹ and vinyl C-H out-of-plane bending.
• Mass Spectrometry (EI-MS) : Confirm molecular ion [M⁺] and fragmentation patterns (e.g., loss of isopropoxy group).
• X-ray Crystallography : Resolve stereochemical ambiguities if single crystals are obtainable .

How should discrepancies in reported thermal data (e.g., boiling points) be addressed?

Data Reconciliation Approach:
Discrepancies may arise from impurities or measurement techniques (e.g., differential scanning calorimetry vs. capillary methods). Replicate experiments under standardized conditions (NIST protocols) and cross-validate with gas chromatography-mass spectrometry (GC-MS). For example, a boiling point deviation >5°C warrants re-evaluation of sample purity .

What methodological frameworks are recommended for evaluating the bioactivity of derivatives?

Biological Assay Design:

• Enzyme Inhibition Studies : Use fluorescence-based assays (e.g., NADH depletion for oxidoreductases) with IC₅₀ determination.
• Antimicrobial Screening : Perform minimum inhibitory concentration (MIC) assays against Gram-positive/negative strains (e.g., S. aureus, E. coli) using broth microdilution.
• In Silico Docking : Predict binding affinities to target proteins (e.g., COX-2 for anti-inflammatory activity) .

How can computational modeling predict reactivity in novel synthetic pathways?

DFT Application:
Density functional theory (B3LYP/6-311+G(d,p)) calculates frontier molecular orbitals (HOMO/LUMO) to identify nucleophilic/electrophilic sites. Transition state modeling (e.g., for Diels-Alder cycloadditions) reveals activation barriers. Compare computed IR/NMR spectra with experimental data to validate accuracy .

What solvent systems optimize recrystallization for high-purity crystals?

Purification Protocol:
Test binary solvent pairs (e.g., ethanol/water, acetone/hexane) via solubility curves. For 1-(4-Isopropoxy-3-vinylphenyl)ethanone, ethanol recrystallization at 4°C yields >98% purity (monitored by HPLC). Slow cooling (1°C/min) minimizes occluded solvents .

How can side-reaction mechanisms be elucidated during synthesis?

Mechanistic Investigation:

• LC-MS/MS : Track intermediates (e.g., over-oxidation products).
• Isotopic Labeling : Use ¹⁸O-labeled reagents to trace oxygen incorporation.
• Kinetic Profiling : Vary reaction time/temperature to identify rate-determining steps .

What parameters are critical for scaling up synthesis to pilot plant scale?

Process Chemistry Considerations:

• Heat Management : Use jacketed reactors for exothermic acylation steps.
• Mixing Efficiency : Optimize impeller design to prevent localized hot spots.
• Safety : Implement inert gas purging (N₂/Ar) to avoid vinyl group polymerization .

How can palladium-catalyzed cross-coupling expand derivatization strategies?

Synthetic Applications:

• Suzuki-Miyaura Coupling : Introduce aryl/heteroaryl groups using vinylboronic acids.
• Heck Reaction : Functionalize the vinyl moiety with olefin partners.
• Catalyst Screening : Test Pd(PPh₃)₄ vs. Pd(OAc)₂ with ligand libraries (e.g., SPhos, Xantphos) .